Cas no 1335053-55-8 (Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate)

• Product Name: Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• CAS No: 1335053-55-8
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD20278170
• CID: 1011285
• Update Time: 2025-06-14

Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 4-hydroxy-, methyl ester
• methyl 4-oxo-1,2-dihydropyrazolo[3,4-b]pyridine-5-carboxylate
• 4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester

• MDL： MFCD20278170
• Inchi： 1S/C8H7N3O3/c1-14-8(13)5-2-9-7-4(6(5)12)3-10-11-7/h2-3H,1H3,(H2,9,10,11,12)
• InChI Key： OJKHZTKVJVYZFX-UHFFFAOYSA-N
• SMILES： COC(C1C=NC2=C(C=NN2)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

Comprehensive Overview of Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 1335053-55-8)

Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (CAS No. 1335053-55-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is widely studied for its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its molecular formula, C₈H₇N₃O₃, highlights its versatility as a building block for more complex molecules.

The compound's methyl ester and hydroxy functional groups make it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its role in the design of small-molecule therapeutics, especially in oncology and infectious disease treatments. Its CAS number 1335053-55-8 is frequently referenced in patent literature, underscoring its commercial and scientific relevance. Recent studies have also investigated its potential in catalysis and material science, aligning with the growing demand for sustainable chemistry solutions.

One of the most searched questions about Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate relates to its synthetic routes. The compound is typically prepared via condensation reactions involving 5-aminopyrazoles and β-ketoesters, followed by cyclization. Optimizing these methods for higher yields and greener processes is a hot topic in modern organic chemistry. Another frequently asked question concerns its solubility and stability, which are critical for formulation development in pharmaceuticals.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Its pyrazolo[3,4-b]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity against multiple targets. This aligns with the industry's shift toward polypharmacology, where molecules interact with several biological pathways simultaneously.

Environmental and regulatory considerations are also part of the discourse around CAS No. 1335053-55-8. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicological profile are under investigation to meet the stringent requirements of green chemistry initiatives. These aspects resonate with the global push for sustainable pharmaceutical manufacturing.

From a commercial perspective, Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate is available through specialized chemical suppliers, often with custom purity grades (e.g., >98% HPLC). Pricing trends reflect its niche status, with demand driven by academic and industrial R&D. Its inclusion in high-throughput screening libraries further underscores its utility in early-stage drug development.

Future research directions may explore its derivatives for neurological disorders or metabolic diseases, areas where heterocyclic compounds have shown promise. Collaborative efforts between computational chemists and synthetic biologists could unlock new applications, such as enzyme inhibition or proteolysis-targeting chimeras (PROTACs). As the scientific community prioritizes precision medicine, compounds like this will remain at the forefront of innovation.